Cas no 637753-24-3 (7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

7-Hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one is a chromenone derivative with a structurally optimized scaffold, combining a methoxyphenyl group at the 3-position and a 3-methylpiperidinylmethyl substitution at the 8-position. This compound exhibits potential pharmacological relevance due to its chromen-4-one core, which is known for modulating biological activity. The presence of a hydroxy group at the 7-position enhances its binding affinity, while the methoxy and methylpiperidine moieties contribute to improved solubility and target selectivity. Its well-defined structure makes it suitable for further development in medicinal chemistry research, particularly in exploring kinase inhibition or receptor modulation. The compound's stability and synthetic accessibility further support its utility in preclinical studies.

7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one structure

637753-24-3 structure

Product Name:7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one

CAS No:637753-24-3

MF:C₂₃H₂₅NO₄

MW:379.44890666008

CID:5418139

Update Time:2025-11-02

7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]chromen-4-one
- 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methyl-1-piperidinyl)methyl]-
- 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one
- Inchi： 1S/C23H25NO4/c1-15-4-3-11-24(12-15)13-19-21(25)10-9-18-22(26)20(14-28-23(18)19)16-5-7-17(27-2)8-6-16/h5-10,14-15,25H,3-4,11-13H2,1-2H3
- InChI Key： KOPBLZZKBBVHNB-UHFFFAOYSA-N
- SMILES： C1OC2=C(CN3CCCC(C)C3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3385-0102-2μmol	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3385-0102-5μmol	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3385-0102-10μmol	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3385-0102-20μmol	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3385-0102-1mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3385-0102-2mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3385-0102-3mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3385-0102-4mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3385-0102-5mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3385-0102-10mg	7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-24-3	90%+	10mg	$79.0	2023-04-26

7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Related Categories

Additional information on 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Exploring 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3): A Comprehensive Overview

The compound 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3) is a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chromen-4-one derivative has garnered attention due to its unique structural features and potential applications in various fields. With the growing interest in bioactive compounds and their therapeutic potential, understanding this molecule's properties and applications becomes increasingly relevant.

Structurally, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one belongs to the flavonoid family, specifically the chromone subclass. The presence of both a hydroxy group at position 7 and a methoxyphenyl moiety at position 3 contributes to its distinctive chemical behavior. The 3-methylpiperidin-1-ylmethyl substitution at position 8 adds further complexity to its molecular architecture, potentially influencing its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chromone derivatives in medicinal chemistry, particularly in the context of neuroprotective agents and anti-inflammatory compounds. The structural modifications present in 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one may offer advantages in terms of bioavailability and target specificity, making it a subject of interest for researchers exploring novel therapeutic approaches for neurological disorders and chronic inflammatory conditions.

The synthesis of 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one typically involves multi-step organic reactions, with careful attention to the introduction of the 3-methylpiperidine moiety. The purity and characterization of this compound are crucial for research applications, with techniques such as HPLC, mass spectrometry, and NMR spectroscopy being commonly employed for quality control. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical research and development.

In the context of current research trends, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one aligns with the growing focus on multi-target drug design and natural product-inspired therapeutics. The compound's structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in cellular signaling pathways. This multi-target potential makes it particularly interesting in the era of precision medicine and personalized therapeutics.

The physicochemical properties of 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one, including its solubility, stability, and partition coefficients, are important considerations for formulation development. Researchers are particularly interested in how the hydroxy and methoxy groups influence these properties, as well as the compound's potential for blood-brain barrier penetration, which is crucial for central nervous system-targeted therapies.

From a commercial perspective, the demand for specialized chromone derivatives like 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one has been steadily increasing. Pharmaceutical companies and research institutions seek high-quality reference standards and building blocks for drug discovery programs. The compound's CAS number (637753-24-3) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research purposes.

Future research directions for 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one may include detailed structure-activity relationship studies, optimization of synthetic routes for scale-up production, and exploration of its potential in combination therapies. As the scientific community continues to investigate natural product derivatives for drug development, compounds with this structural motif may play an increasingly important role in addressing unmet medical needs.

For researchers working with 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this and all chemical substances. The compound's stability under various conditions should be considered when planning experiments and storage protocols.

In conclusion, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3) represents an interesting case study in medicinal chemistry, combining structural complexity with potential therapeutic relevance. Its investigation contributes to our broader understanding of chromone-based compounds and their applications in modern drug discovery. As research progresses, this compound may yield valuable insights into the development of novel therapeutic agents for various health conditions.